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This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the data security and privacy measures
implemented on Medmain's cloud platform, PidPort.

Frequently Asked Questions (FAQs)
General Security

Q1: What are the foundational security measures Medmain has in place for its cloud platform?

Al: Medmain's PidPort platform is built on a secure infrastructure, utilizing Amazon Web
Services (AWS) for storage and AuthO for authentication. All communications with the platform
are encrypted to prevent unauthorized access and the system is continuously monitored to
detect and track any suspicious activities.[1][2]

Data Encryption & Storage

Q2: How is my research data protected while it is being uploaded to, stored on, and
downloaded from the Medmain platform?
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A2: Data is protected through encryption both when it is being transferred (in transit) and when
it is stored on the platform (at rest).[3][4] While specific encryption standards for PidPort are not
publicly detailed, industry best practices for platforms handling sensitive health information
recommend strong encryption protocols like AES-256 for data at rest and TLS for data in
transit.[5]

Q3: Where is my data physically stored?

A3: Medmain utilizes Amazon Web Services (AWS) for its cloud storage infrastructure.[2] AWS
provides a secure and compliant environment for sensitive data, although the specific
geographic location of the servers may vary. For details on data residency, it is recommended
to consult your service agreement with Medmain.

Access Control & Authentication

Q4: How do you ensure that only authorized individuals can access our research data?

A4: The platform uses AuthO for its authentication function, which is a robust identity and
access management (IAM) solution.[2] This allows for secure user authentication and helps
prevent unauthorized logins. It is crucial for users to maintain the confidentiality of their login
credentials.

Q5: Can | implement Multi-Factor Authentication (MFA) for my account?

A5: While the available documentation does not explicitly state the availability of MFA, it is a
standard feature in modern authentication services like AuthO and a highly recommended
security practice for protecting sensitive data.[4][6] Users should check their account settings or
contact Medmain support for instructions on enabling MFA.

Compliance & Privacy

Q6: Is the Medmain platform compliant with regulations like HIPAA and GDPR?

A6: While Medmain's website emphasizes its security measures, it does not make explicit
claims of compliance with specific regulations like the Health Insurance Portability and
Accountability Act (HIPAA) or the General Data Protection Regulation (GDPR).[1] However, the
use of secure infrastructure like AWS, which can be configured to be HIPAA compliant,
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suggests a commitment to data protection.[3][7] For specific compliance requirements related
to your research, it is essential to have a Business Associate Agreement (BAA) in place with
Medmain if you are handling Protected Health Information (PHI).[3]

Q7: What are my responsibilities as a researcher to ensure data privacy on the platform?

A7: As a user, you play a critical role in maintaining data security. This includes using strong,
unique passwords, enabling MFA if available, being cautious about sharing your login
credentials, and adhering to your institution's data governance policies. It is also your
responsibility to ensure that you have the necessary ethical approvals and patient consent for
the data you upload and share.

Troubleshooting Guides

Issue: | am concerned about the security of a shared
link to a dataset.

o Step 1: Review Sharing Settings: When sharing data, review the available settings. If
possible, set an expiration date for the link and protect it with a password.

o Step 2: Share with Specific Collaborators: Whenever possible, share data directly with
specific, authenticated users on the platform rather than using a general link.

o Step 3: Revoke Access: If you suspect a link has been compromised, revoke access
immediately through your account's data sharing management interface.

o Step 4: Contact Support: If you cannot resolve the issue or have further concerns, contact
Medmain's technical support.

Issue: | suspect unauthorized access to my account.

e Step 1: Change Your Password Immediately: If you can still log in, change your password to
a new, strong, and unique one.

e Step 2: Enable Multi-Factor Authentication (MFA): If you haven't already, enable MFA for an
added layer of security.
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o Step 3: Review Account Activity: Check your account's login history and activity logs for any
unrecognized actions.

o Step 4: Report the Incident: Immediately report your suspicions to Medmain's security or
support team. Provide as much detail as possible, including the date and time of the
suspected access.

Data Security and Privacy Overview

Feature Description

Utilizes Amazon Web Services (AWS) for secure
Storage Infrastructure
and scalable cloud storage.[2]

o Employs AuthO for robust user authentication
Authentication
and access management.[2]

Data is encrypted during transmission (in transit)

Data Encryption )
and while stored (at rest).[2][3]

Monitori The platform is continuously monitored to detect
onitoring ]
and prevent unauthorized access.[2]

Visualizing Data Security on Medmain's Platform
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Caption: Logical data flow and security layers within the Medmain cloud platform.
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Security Concern Identified

Isolate the affected system
(e.g., disconnect from network if applicable)

l

Document all relevant details:
- Date and time
- Description of the issue
- Any error messages
- Steps to reproduce

:

Contact Medmain Support
via official channels

l

Provide the documented information
to the support team

l

Follow the instructions provided
by the Medmain security team

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for reporting a data security or privacy concern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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